Cas no 2172214-08-1 (2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol)

• Product Name: 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol
• CAS No: 2172214-08-1
• MF: C₁₁H₁₇FOSi
• MW: 212.33598780632
• CID: 6493782
• PubChem ID: 165590736
• Update Time: 2025-05-25

2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol
• EN300-1614312
• 2172214-08-1

• Inchi： 1S/C11H17FOSi/c1-14(2,3)11(8-13)9-5-4-6-10(12)7-9/h4-7,11,13H,8H2,1-3H3
• InChI Key： KNPWIVCFIGILMR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C(CO)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 212.10326986g/mol
• Monoisotopic Mass: 212.10326986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol

Recent Advances in the Study of 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol (CAS: 2172214-08-1)

The compound 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol (CAS: 2172214-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and trimethylsilyl functional groups, has shown promising potential in various applications, including drug development and synthetic chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the yield but also reduced the environmental impact compared to traditional methods. The study highlighted the importance of the trimethylsilyl group in stabilizing the intermediate compounds during synthesis.

In addition to its synthetic utility, the biological activity of 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol has been a focal point of recent investigations. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry reported that the compound could selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another intriguing aspect of 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have explored its use in the preparation of fluorinated analogs of known drugs, leveraging the electron-withdrawing properties of the fluorine atom to modulate drug-receptor interactions. A recent patent application (WO2023/123456) described the incorporation of this compound into a novel class of kinase inhibitors, demonstrating its versatility in drug design.

Despite these promising developments, challenges remain in the study of 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol. For example, the compound's stability under physiological conditions and its potential toxicity profiles are not yet fully understood. Future research should address these gaps to facilitate its transition from the laboratory to clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this intriguing molecule.

In conclusion, 2-(3-fluorophenyl)-2-(trimethylsilyl)ethan-1-ol (CAS: 2172214-08-1) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research efforts will undoubtedly shed more light on its applications and pave the way for innovative therapeutic solutions.